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Compound of Interest

Compound Name:
4-(3-CYANOPROPOXY)-

BENZAMIDE

CAS No.: 125439-52-3

Cat. No.: B2424331

Get Quote

Executive Summary
In modern medicinal chemistry, the design of bifunctional building blocks is critical for the rapid

assembly of complex pharmacophores, targeted protein degraders (PROTACs), and antibody-

drug conjugates (ADCs). 4-(3-Cyanopropoxy)benzamide (CAS: 125439-52-3) represents a

highly versatile intermediate that perfectly balances structural rigidity with linker flexibility.

Featuring a privileged benzamide core—a motif ubiquitous in poly(ADP-ribose) polymerase

(PARP) inhibitors and antipsychotics—and a terminal nitrile group, this molecule serves as an

ideal hub for divergent downstream functionalization.

This whitepaper provides an in-depth analysis of the physicochemical properties, strategic

synthesis, and chemical reactivity of 4-(3-cyanopropoxy)benzamide, grounded in field-proven

methodologies and self-validating experimental protocols.
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Understanding the physicochemical parameters of an intermediate is essential for predicting its

behavior in both synthetic workflows (e.g., chromatographic separation, solubility) and

biological systems (e.g., membrane permeability). The data below is aggregated from

authoritative chemical databases .

Property Value
Analytical & Practical
Significance

Molecular Formula C₁₁H₁₂N₂O₂

Determines exact mass for

High-Resolution Mass

Spectrometry (HRMS).

Molecular Weight 204.22 g/mol
ESI-MS [M+H]⁺ peak expected

at m/z 205.1.

CAS Registry Number 125439-52-3

Unique identifier for

commercial sourcing and

patent landscaping.

Topological Polar Surface Area 76.0 Å²

Suggests moderate passive

membrane permeability; ideal

for CNS-penetrant lead

optimization.

Hydrogen Bond Donors 1 (Amide -NH₂)

Critical for target protein

interaction (e.g., binding to

catalytic

aspartates/glutamates).

Hydrogen Bond Acceptors 3 (Nitrile N, Amide O, Ether O)

Influences aqueous solubility

and multipoint target

anchoring.

Rotatable Bonds 5

Confers sufficient flexibility for

the cyanopropoxy chain to act

as a spatial linker.

Strategic Synthesis: The Williamson Ether Approach
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The most efficient and scalable route to 4-(3-cyanopropoxy)benzamide is via a . This classic

Sₙ2 reaction involves the O-alkylation of 4-hydroxybenzamide using 4-bromobutyronitrile.

Causality Behind Experimental Choices
Base Selection (K₂CO₃): Phenols possess a pKa of ~10. Potassium carbonate is a mild base

that quantitatively deprotonates the phenol without being strong enough to cause competitive

hydrolysis of the primary amide or the electrophilic nitrile group.

Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. It

effectively solvates the potassium cation but leaves the phenoxide anion poorly solvated (or

"naked"). This drastically increases the nucleophilicity of the phenoxide, accelerating the Sₙ2

displacement of the bromide.

Temperature (80 °C): Provides the necessary activation energy to overcome the steric

hindrance of the primary alkyl bromide while remaining below the threshold for thermal

degradation or side-reaction pathways (e.g., nitrile trimerization).

4-Hydroxybenzamide
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4-(3-Cyanopropoxy)benzamide
(Target Product)
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4-Bromobutyronitrile
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Workflow for the SN2-mediated synthesis of 4-(3-cyanopropoxy)benzamide.

Self-Validating Experimental Protocol
This protocol includes built-in quality control checks to ensure researchers can verify

intermediate states in real-time.

Reagents:
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4-Hydroxybenzamide (1.0 eq, 10 mmol, 1.37 g)

4-Bromobutyronitrile (1.2 eq, 12 mmol, 1.78 g)

Potassium carbonate (K₂CO₃) (2.0 eq, 20 mmol, 2.76 g)

Anhydrous DMF (15 mL)

Step-by-Step Methodology:

Deprotonation: Suspend 4-hydroxybenzamide and K₂CO₃ in anhydrous DMF in a round-

bottom flask under a nitrogen atmosphere. Stir at room temperature for 30 minutes.

Validation Check 1 (Visual): The suspension will transition to a slight yellow color,

confirming the formation of the resonance-stabilized phenoxide anion.

Alkylation: Add 4-bromobutyronitrile dropwise via syringe. Attach a reflux condenser and heat

the reaction mixture to 80 °C for 6–8 hours.

Validation Check 2 (TLC): Spot the reaction mixture against the starting material on a silica

gel plate. Elute with Dichloromethane:Methanol (9:1). The starting phenol (strong H-bond

donor, R_f ~0.3) should be consumed, replaced by a new, less polar product spot (R_f

~0.5) that is highly active under UV light (254 nm).

Quenching & Precipitation: Cool the mixture to room temperature. Pour the mixture slowly

into 150 mL of vigorously stirred, ice-cold distilled water.

Validation Check 3 (Physical State): A white to off-white precipitate should form

immediately as the product is insoluble in cold water, whereas DMF and K₂CO₃ remain in

the aqueous phase.

Isolation: Filter the precipitate under vacuum. Wash the filter cake extensively with cold water

(3 × 30 mL) to remove residual DMF. Dry in a vacuum oven at 50 °C overnight.

Analytical Confirmation:

LC-MS: Confirm the presence of the product with an ESI+ trace showing m/z 205.1

[M+H]⁺.
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¹H-NMR (DMSO-d₆, 400 MHz): Verify the structure via the characteristic ether triplet at

~4.1 ppm (2H, -O-CH₂-), the nitrile triplet at ~2.6 ppm (2H, -CH₂-CN), the central multiplet

at ~2.0 ppm (2H, -CH₂-), and the primary amide broad singlets at ~7.8 ppm and 7.2 ppm

(2H, -CONH₂).

Chemical Reactivity & Downstream
Functionalization
The true value of 4-(3-cyanopropoxy)benzamide lies in its orthogonally reactive functional

groups. The benzamide core is relatively stable, allowing the terminal nitrile to be manipulated

to generate various linker terminations.

Chemoselective Nitrile Reduction
Converting the nitrile to a primary amine yields 4-(4-aminobutoxy)benzamide, a highly sought-

after intermediate for amide coupling. requires careful catalyst selection to avoid reducing the

benzamide carbonyl.

Causality: While Lithium Aluminum Hydride (LiAlH₄) is a standard nitrile reducing agent, it is

excessively harsh and will likely reduce the amide to a benzylamine derivative. Instead,

catalytic hydrogenation using Raney Nickel or Palladium on Carbon (Pd/C) under H₂ gas

(with a Boc-anhydride trap to prevent secondary amine formation) provides excellent

chemoselectivity for the nitrile.

Nitrile Hydrolysis
Heating the compound in the presence of strong aqueous acids (e.g., 6M HCl) or bases (e.g.,

NaOH) forces the hydrolysis of the nitrile group through an amide intermediate, ultimately

yielding 4-(3-carboxypropoxy)benzamide. This carboxylic acid handle is ideal for synthesizing

ester prodrugs or coupling with complex macrocycles.
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Divergent downstream functionalization pathways for the bifunctional intermediate.

Applications in Drug Discovery
In the context of rational drug design, 4-(3-cyanopropoxy)benzamide is primarily utilized in

linkerology.

Targeted Protein Degradation (PROTACs): The four-atom spacer (one oxygen, three

carbons) provided by the cyanopropoxy chain is an excellent starting point for building

PEGylated or alkyl linkers that connect an E3 ligase ligand to a target protein binder.

PARP Inhibitor Scaffolds: The benzamide moiety is a well-documented pharmacophore that

mimics the nicotinamide ring of NAD⁺, forming critical hydrogen bonds with the catalytic

domain of PARP enzymes. By extending a linker from the para position, researchers can

direct the molecule out of the binding pocket towards the solvent-exposed surface, improving

pharmacokinetic properties without disrupting target affinity.
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To cite this document: BenchChem. [4-(3-Cyanopropoxy)benzamide: A Comprehensive
Technical Guide on Synthesis, Reactivity, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2424331/docs#4-3-cyanopropoxy-
benzamide-a-comprehensive-technical-guide-on-synthesis-reactivity-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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